Cas no 327069-35-2 (4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene)

• Product Name: 4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• CAS No: 327069-35-2
• MF: C₂₅H₂₄N₂O
• MW: 368.470866203308
• CID: 6100654
• PubChem ID: 3846516
• Update Time: 2025-10-31

4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• 2-phenyl-5-[4-(propan-2-yl)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
• 5H-Pyrazolo[1,5-c][1,3]benzoxazine, 1,10b-dihydro-5-[4-(1-methylethyl)phenyl]-2-phenyl-
• AN-329/37380004
• SR-01000435313
• 5-(4-isopropylphenyl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
• 327069-35-2
• 4-phenyl-7-[4-(propan-2-yl)phenyl]-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene
• AKOS000489240
• AKOS016245839
• F1443-7227
• 2-phenyl-5-(4-propan-2-ylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• SR-01000435313-1
• 5-(4-isopropylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Inchi： 1S/C25H24N2O/c1-17(2)18-12-14-20(15-13-18)25-27-23(21-10-6-7-11-24(21)28-25)16-22(26-27)19-8-4-3-5-9-19/h3-15,17,23,25H,16H2,1-2H3
• InChI Key： HTEDHDXDXIPNOV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2CC(C3=CC=CC=C3)=NN2C1C1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 368.188863393g/mol
• Monoisotopic Mass: 368.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 516.7±60.0 °C(Predicted)
• pka: 3.70±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

Professional Introduction to Compound with CAS No. 327069-35-2 and Product Name: 4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

The compound in question, identified by the CAS number 327069-35-2, is a highly intricate molecular entity with a complex structural framework. Its systematic name, 4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene, underscores its sophisticated architecture, which includes multiple fused rings and functional groups. This compound has garnered significant attention in the chemical and pharmaceutical research communities due to its potential applications and unique chemical properties.

At the core of this compound's structure lies a tricyclic backbone, which is a common motif in many bioactive molecules. The presence of an oxa group at the 8-position introduces oxygen into the ring system, which can significantly influence the compound's electronic and steric properties. Additionally, the diazatricyclic nature of the molecule suggests the presence of two nitrogen atoms within the ring system, which can serve as key interaction points for biological targets.

The substituents attached to this tricyclic core are equally important in determining the compound's behavior. The 4-phenyl and 4-(propan-2-yl)phenyl groups are aromatic rings extended by an aliphatic chain, which can enhance solubility and interact with various biological receptors. The combination of these groups creates a diverse set of electronic and steric environments within the molecule, making it a versatile scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies have shown that this compound may exhibit binding affinity to several protein targets, including enzymes and receptors involved in critical biological pathways. The 8-oxa group and the nitrogen atoms within the tricyclic system are particularly noteworthy, as they can form hydrogen bonds with polar residues in protein binding pockets.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Preliminary results suggest that it may possess anti-inflammatory and antioxidant properties, which could make it valuable in treating chronic diseases associated with oxidative stress. Furthermore, its unique structural features may offer advantages over existing therapeutic agents by providing a novel mechanism of action.

The synthesis of such complex molecules presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in assembling the various components of this compound efficiently.

Future research directions for this compound include further optimization of its structure to enhance its biological activity and pharmacokinetic properties. By modifying substituents or introducing additional functional groups, researchers aim to improve its potency, selectivity, and metabolic stability. Additionally, exploring its potential in combination therapies could open up new avenues for treating multifaceted diseases.

The development of new molecular entities like this one underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies and innovative approaches, scientists are pushing the boundaries of what is possible in drug discovery and development. The systematic name 4-phenyl-7-4-(propan-2-yl)phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene serves as a testament to the complexity and sophistication of modern chemical research.

In conclusion, the compound with CAS number 327069-35-2 represents a significant advancement in molecular design and has promising applications in pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover its potential benefits, this molecule is poised to play a crucial role in addressing some of today's most pressing medical challenges.